Cas no 103321-53-5 (Fmoc-Val-Cl)

• Product Name: Fmoc-Val-Cl
• CAS No: 103321-53-5
• MF: C₂₀H₂₀ClNO₃
• MW: 357.830704689026
• MDL: MFCD00235840
• CID: 125594
• PubChem ID: 10915303
• Update Time: 2025-05-19

Fmoc-Val-Cl Chemical and Physical Properties

Names and Identifiers

• (S)-(9H-Fluoren-9-yl)methyl (1-chloro-3-methyl-1-oxobutan-2-yl)carbamate
• Carbamic acid,N-[(1S)-1-(chlorocarbonyl)-2-methylpropyl]-, 9H-fluoren-9-ylmethyl ester
• Fmoc-L-Val-Cl
• Fmoc-L-valinyl Chloride
• Fmoc-Val-Cl
• (S)-(9H-fluoren-9-yl)methyl 1-chloro-3-methyl-1-oxobutan-2-ylcarbamate
• AK111175
• KB-210537
• N-(9-fluorenylmethyloxycarbonyl)-L-valine-chloride
• N-Fmoc-L-valine chloride
• N-(9-Fluorenylmethoxycarbonyl)-L-valyl chloride
• NALPHA-9-Fluorenylmethoxycarbonyl-L-valinyl chloride
• A896506
• 103321-53-5
• AS-75539
• SCHEMBL6779154
• J-000933
• MFCD00235840
• 9H-FLUOREN-9-YLMETHYL N-[(2S)-1-CHLORO-3-METHYL-1-OXOBUTAN-2-YL]CARBAMATE
• OJVUGYYHLWTNDI-SFHVURJKSA-N
• DTXSID10448232

• MDL： MFCD00235840
• Inchi： 1S/C20H20ClNO3/c1-12(2)18(19(21)23)22-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,22,24)/t18-/m0/s1
• InChI Key： OJVUGYYHLWTNDI-SFHVURJKSA-N
• SMILES： ClC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 357.1133
• Monoisotopic Mass: 357.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-112 ºC
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 55.4

Additional information on Fmoc-Val-Cl

Fmoc-Val-Cl: A Comprehensive Overview

Fmoc-Val-Cl, also known by its CAS number 103321-53-5, is a significant compound in the field of organic chemistry, particularly in peptide synthesis and drug discovery. This compound is a derivative of valine, an essential amino acid, and incorporates the Fmoc (9-fluorenylmethyloxycarbonyl) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and efficient removal under acidic conditions. In this article, we will delve into the properties, applications, and recent advancements related to Fmoc-Val-Cl.

The chemical structure of Fmoc-Val-Cl consists of a valine backbone with an Fmoc group attached to the amino terminus and a chlorine atom at the carboxyl terminus. This structure makes it highly versatile for various synthetic applications. Recent studies have highlighted its role in the synthesis of bioactive peptides and its potential in drug delivery systems. For instance, researchers have explored the use of Fmoc-Val-Cl in constructing peptide-based vaccines and targeted drug carriers, demonstrating its importance in modern medicinal chemistry.

One of the key advantages of Fmoc-Val-Cl lies in its compatibility with automated peptide synthesizers. The Fmoc group's stability during synthesis ensures high yields and purity of the final product. Moreover, the chlorine atom at the carboxyl terminus facilitates efficient coupling reactions with other amino acids or peptide chains. This property has been leveraged in the development of complex peptide libraries, which are crucial for high-throughput screening in drug discovery.

Recent advancements in green chemistry have also influenced the synthesis and application of Fmoc-Val-Cl. Scientists have developed environmentally friendly methods to produce this compound, reducing waste and energy consumption. For example, catalytic hydrogenation techniques have been optimized to prepare Fmoc-Val-Cl with higher efficiency and lower environmental impact. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

In addition to its role in peptide synthesis, Fmoc-Val-Cl has found applications in materials science. Researchers have utilized this compound to create self-assembling peptides that form nanofibers with potential applications in tissue engineering and regenerative medicine. The ability of Fmoc-Val-Cl to form ordered structures at the nanoscale underscores its versatility across multiple disciplines.

The demand for Fmoc-val-cl has grown significantly due to its increasing use in academic research and industrial applications. Major pharmaceutical companies are incorporating this compound into their pipelines for developing novel therapeutic agents. Its contribution to the development of biotherapeutics, such as peptide-based drugs for cancer treatment, has been particularly notable.

In conclusion, Fmoc-val-cl (CAS No: 103321-53-5) is a pivotal compound in contemporary organic chemistry. Its unique properties make it indispensable in peptide synthesis, drug discovery, and materials science. With ongoing research focusing on enhancing its synthetic methods and expanding its applications, fmoc-val-cl continues to play a vital role in advancing scientific innovation.